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Compound of Interest

Compound Name: 2,2,3,4,5-Pentamethylhexane

Cat. No.: B15458730

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core thermodynamic properties of
undecane (C11H24) isomers. Understanding these properties is crucial for a wide range of
applications, from process engineering and fuel development to computational chemistry and
drug design, where intermolecular interactions and conformational stability are paramount.

C11H24 has 159 structural isomers, and their thermodynamic properties, such as enthalpy of
formation, entropy, and heat capacity, vary with their molecular structure.[1][2] This guide will
focus on a representative selection of these isomers to illustrate key structure-property
relationships.

Thermodynamic Data of Selected C11H24 Isomers

The following tables summarize key thermodynamic data for n-undecane and several of its
branched-chain isomers. The data is presented for the ideal gas phase at standard conditions
(298.15 K and 1 bar) unless otherwise noted.

Table 1: Standard Molar Enthalpy of Formation and Standard Molar Entropy
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Standard Molar

Standard Molar

Enthalpy of
Isomer Name Formula . Entropy (S°gas)
Formation
(J/mol-K)
(AfH°gas) (kJ/mol)
n-Undecane CH3(CH2)9CH3 -2755+1.6 529.78 + 2.09
2-Methyldecane (CH3)2CH(CH2)7CH3  -281.3+1.7 522.08 (estimated)
CH3CH2CH(CH3) _
3-Methyldecane -279.8+1.8 530.45 (estimated)
(CH2)6CH3
CH3(CH2)2CH(CH3) .
4-Methyldecane -279.1+1.8 530.45 (estimated)
(CH2)5CH3
CH3(CH2)3CH(CH3) _
5-Methyldecane -278.4+1.8 530.45 (estimated)
(CH2)4CH3
2,2-Dimethylnonane (CH3)3C(CH2)6CH3 -292.5+2.0 501.95 (estimated)
_ CH3CH2C(CH3)2(CH .
3,3-Dimethylnonane -289.4+2.0 508.27 (estimated)
2)5CH3

Data sourced from the NIST Chemistry WebBook and supplementary estimations.

Table 2: Molar Heat Capacity at Constant Pressure

Molar Heat Capacity

Isomer Name Formula (Cp,gas) at 298.15 K
(J/mol-K)
n-Undecane CH3(CH2)9CH3 230.12
2-Methyldecane (CH3)2CH(CH2)7CH3 229.8 (estimated)
2,2-Dimethylnonane (CH3)3C(CH2)6CH3 228.5 (estimated)

Data sourced from the NIST Chemistry WebBook and supplementary estimations.
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A key trend observed is that branched isomers are generally more thermodynamically stable
(i.e., have a more negative enthalpy of formation) than their straight-chain counterparts. This is
due to a combination of factors including changes in intramolecular van der Waals forces and
electron correlation effects.

Experimental Protocols for Thermodynamic
Property Determination

The accurate determination of the thermodynamic properties of C11H24 isomers relies on
precise calorimetric techniques. Below are detailed methodologies for two key experimental
procedures.

2.1. Determination of Enthalpy of Formation via Combustion Calorimetry

The standard enthalpy of formation (AfH®) of a hydrocarbon is typically determined indirectly
from its enthalpy of combustion (AcH®). This is measured using a bomb calorimeter.

Methodology:

o Sample Preparation: A precisely weighed sample (typically 0.5-1.0 g) of the high-purity
C11H24 isomer is placed in a sample holder (e.g., a platinum crucible) within a high-
pressure vessel, the "bomb." A known length of fuse wire (e.g., iron or platinum) is positioned
to contact the sample.

e Bomb Sealing and Pressurization: The bomb is sealed and purged of air, then filled with
high-purity oxygen to a pressure of approximately 30 atm. A small, known amount of distilled
water is added to the bomb to ensure that all water formed during combustion is in the liquid
state.

o Calorimeter Assembly: The sealed bomb is submerged in a known mass of water in a well-
insulated container (a Dewar vessel). The temperature of the water is monitored with a high-
precision thermometer (e.g., a platinum resistance thermometer with a resolution of £0.0001
K).

« Ignition and Data Acquisition: The sample is ignited by passing an electric current through
the fuse wire. The temperature of the surrounding water is recorded at regular intervals
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before, during, and after the combustion process until a stable final temperature is reached.

o Data Analysis: The corrected temperature rise is used to calculate the heat released during
the combustion. This calculation must account for the heat capacity of the calorimeter
(determined by combusting a standard substance like benzoic acid), the heat of combustion
of the fuse wire, and corrections for the formation of nitric acid from residual nitrogen in the
bomb.

o Calculation of AfH°: The standard enthalpy of combustion is calculated from the
experimental data. The standard enthalpy of formation is then derived using Hess's Law, with
the known standard enthalpies of formation for CO2(g) and H20(l).

2.2. Determination of Heat Capacity and Entropy via Adiabatic Calorimetry

Adiabatic calorimetry is used to measure the heat capacity (Cp) of a substance as a function of
temperature. From this data, the standard entropy (S°) can be calculated.

Methodology:

o Sample Preparation: A known mass of the C11H24 isomer is sealed in a sample vessel
under vacuum or a slight pressure of helium gas to facilitate thermal equilibrium.

o Calorimeter Setup: The sample vessel is placed within an adiabatic shield in a cryostat. The
temperature of the shield is meticulously controlled to match the temperature of the sample
vessel at all times, thereby minimizing heat exchange with the surroundings (approximating
adiabatic conditions).

o Heating and Temperature Measurement: A known quantity of electrical energy is supplied to
a heater within the sample vessel, causing a small, incremental increase in its temperature.
The temperature is measured with a high-precision thermometer before and after the energy
input.

o Data Acquisition: The process is repeated in small temperature increments, typically from
near absolute zero (around 10 K) up to and beyond room temperature.

« Calculation of Heat Capacity: The heat capacity at each temperature is calculated using the
formula Cp = (Energy Input) / (Temperature Rise).
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o Calculation of Entropy: The standard molar entropy at 298.15 K is determined by integrating
the heat capacity data from 0 K to 298.15 K, according to the third law of thermodynamics.
This involves extrapolating the heat capacity data to 0 K and accounting for the entropies of
any phase transitions (e.g., melting) that occur within the temperature range.

Visualizations

The following diagrams illustrate key relationships and workflows relevant to the study of
C11H24 isomers.
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Structural Isomer Classification
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Branched

e.g., 2,2-Dimethylnonane
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1. Weigh Sample &
Prepare Fuse Wire
2. Seal Bomb &
Pressurize with O2
3. Assemble Calorimeter
(Submerge Bomb in Water)
4. Ignite Sample &
Record Temperature Rise

l

5. Calculate Raw Heat Release
(Correct for Fuse & Acids)

6. Determine AcH°
(Using Calorimeter Constant)

7. Calculate AfH°
(Using Hess's Law)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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